Methyl (4-bromo-2-fluorobenzyl)carbamate
Cat. No. B8360230
M. Wt: 262.08 g/mol
InChI Key: VARAJCTYHVMWDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07767675B2
Procedure details
Methyl chloroformate (85.0 μL, 1.1 mmol) was added to a solution of 1-(4-bromo-2-fluorophenyl)methanamine (0.204 g, 1.0 mmol) and triethylamine (148.1 μL, 1.1 mmol) in methylene chloride (5 mL) at 0° C. After 10 min, the ice-water bath was removed. The mixture was stirred at RT for 1 h, washed with water, and brine. The organic layer was dried over Na2SO4, filtered, and concentrated under reduced pressure. The residue (220 mg, 83.9%) was directly used in next step without further purification. LCMS: (M+H)=263.9/261.8.
Identifiers
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REACTION_CXSMILES
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Cl[C:2]([O:4][CH3:5])=[O:3].[Br:6][C:7]1[CH:12]=[CH:11][C:10]([CH2:13][NH2:14])=[C:9]([F:15])[CH:8]=1.C(N(CC)CC)C>C(Cl)Cl>[Br:6][C:7]1[CH:12]=[CH:11][C:10]([CH2:13][NH:14][C:2](=[O:3])[O:4][CH3:5])=[C:9]([F:15])[CH:8]=1
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Inputs
Step One
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Name
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Quantity
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85 μL
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Type
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reactant
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Smiles
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ClC(=O)OC
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Name
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Quantity
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0.204 g
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Type
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reactant
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Smiles
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BrC1=CC(=C(C=C1)CN)F
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Name
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Quantity
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148.1 μL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at RT for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the ice-water bath was removed
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WASH
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Type
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WASH
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Details
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washed with water, and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The residue (220 mg, 83.9%) was directly used in next step without further purification
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Outcomes
Product
Details
Reaction Time |
10 min |
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Name
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Type
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Smiles
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BrC1=CC(=C(CNC(OC)=O)C=C1)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
